6,7-dimethyl-N-[2-(propylcarbamoyl)phenyl]-6H-dibenzo[c,e][1,2]thiazine-9-carboxamide 5,5-dioxide

• Molecular Formula: C25H25N3O4S
• Molecular Weight: 463.6 g/mol
• IUPAC Name: 6,7-dimethyl-5,5-dioxo-N-[2-(propylcarbamoyl)phenyl]benzo[c][2,1]benzothiazine-9-carboxamide
• InChI: InChI=1S/C25H25N3O4S/c1-4-13-26-25(30)19-10-5-7-11-21(19)27-24(29)17-14-16(2)23-20(15-17)18-9-6-8-12-22(18)33(31,32)28(23)3/h5-12,14-15H,4,13H2,1-3H3,(H,26,30)(H,27,29)
• InChI Key: FSWNDILGENKEQT-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=CC=CC=C1NC(=O)C2=CC3=C(C(=C2)C)N(S(=O)(=O)C4=CC=CC=C43)C

Description

6,7-dimethyl-N-[2-(propylcarbamoyl)phenyl]-6H-dibenzo[c,e][1,2]thiazine-9-carboxamide 5,5-dioxide is a complex organic compound that belongs to the class of dibenzo[c,e][1,2]thiazine derivatives

Preparation Methods

The synthesis of 6,7-dimethyl-N-[2-(propylcarbamoyl)phenyl]-6H-dibenzo[c,e][1,2]thiazine-9-carboxamide 5,5-dioxide typically involves multiple steps, starting from readily available starting materials. The synthetic route often includes the formation of the dibenzo[c,e][1,2]thiazine core, followed by the introduction of the carboxamide and propylcarbamoyl groups. Reaction conditions such as temperature, solvents, and catalysts play a crucial role in achieving high yields and purity of the final product. Industrial production methods may involve optimization of these conditions to scale up the synthesis while maintaining efficiency and cost-effectiveness .

Chemical Reactions Analysis

6,7-dimethyl-N-[2-(propylcarbamoyl)phenyl]-6H-dibenzo[c,e][1,2]thiazine-9-carboxamide 5,5-dioxide undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific reaction conditions and the nature of the reagents used .

Scientific Research Applications

This compound has been studied for its potential applications in several scientific research areas. In medicinal chemistry, it has shown promise as a lead compound for the development of new drugs due to its unique chemical structure and biological activity. In materials science, it has been explored for its potential use in the development of advanced materials with specific properties. Additionally, its chemical reactivity makes it a valuable tool in organic synthesis and catalysis .

Mechanism of Action

The mechanism of action of 6,7-dimethyl-N-[2-(propylcarbamoyl)phenyl]-6H-dibenzo[c,e][1,2]thiazine-9-carboxamide 5,5-dioxide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to certain receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and the biological system being studied .

Comparison with Similar Compounds

6,7-dimethyl-N-[2-(propylcarbamoyl)phenyl]-6H-dibenzo[c,e][1,2]thiazine-9-carboxamide 5,5-dioxide can be compared with other similar compounds, such as 1,2,4-benzothiadiazine-1,1-dioxide derivatives. These compounds share a similar core structure but differ in the functional groups attached to the ring. The unique combination of functional groups in this compound contributes to its distinct chemical and biological properties .